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Compound of Interest

Compound Name: Fenaclon

cat. No.: B1594413

An In-Depth Technical Guide to Fenaclon

Introduction

Fenaclon, identified by the Chemical Abstracts Service (CAS) number 306-20-7, is a chemical
compound with notable biological activity.[1][2][3][4][5][6] This guide provides a comprehensive
technical overview of Fenaclon, intended for researchers, scientists, and professionals in drug
development. We will delve into its chemical properties, synthesis, proposed mechanisms of
action, and analytical methodologies, grounding the discussion in established scientific
literature.

Chemical and Physical Properties

Fenaclon, chemically named 3-Chloro-N-phenethylpropionamide, possesses a molecular
formula of C11H14CINO and a molecular weight of approximately 211.69 g/mol .[2][4][5][6] Its
structural and physicochemical properties are summarized in the table below.
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Property Value Source

CAS Number 306-20-7 [LI2]031[41[5]116]

Molecular Formula C11H14CINO [11[3]14116]

Molecular Weight 211.69 g/mol [2][4]5][6]
3-chloro-N-(2-

IUPAC Name _ [6]
phenylethyl)propanamide

Fenaclonum, Phenacon, 3-
Synonyms Chloro-N- [1][3]6]

phenethylpropionamide

Moderately soluble in organic
Solubility solvents, limited solubility in

water.[1]

C1=CC=C(C=C1)CCNC(=0)C
SMILES el [1][6]

BITWVVLBVUMFHU-
InChl Key [11[31[5]
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Synthesis of Fenaclon

The synthesis of Fenaclon is a straightforward process involving the acylation of
phenethylamine with 3-chloropropionyl chloride. This reaction is a classic example of amide
bond formation.

Synthetic Pathway
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Caption: Synthetic pathway of Fenaclon via acylation.

Experimental Protocol for Synthesis

The following is a generalized laboratory-scale protocol for the synthesis of Fenaclon.
Materials:

e Phenethylamine

e 3-Chloropropionyl chloride

» Anhydrous diethyl ether (or a similar aprotic solvent)

o Triethylamine (or another suitable base)

o Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate

o Standard laboratory glassware for organic synthesis (round-bottom flask, dropping funnel,
condenser, etc.)
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Magnetic stirrer and heating mantle

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve phenethylamine
in anhydrous diethyl ether.

Add an equimolar amount of triethylamine to the solution. This will act as a scavenger for the
hydrochloric acid byproduct.

Cool the mixture in an ice bath.

Slowly add an equimolar amount of 3-chloropropionyl chloride dropwise to the stirred
solution. Maintain the temperature below 10°C during the addition.

After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours until the reaction is complete (monitor by TLC).

Filter the reaction mixture to remove the triethylamine hydrochloride salt.
Wash the filtrate with a saturated sodium bicarbonate solution to remove any remaining acid.
Wash with brine and dry the organic layer over anhydrous magnesium sulfate.

Filter off the drying agent and remove the solvent under reduced pressure using a rotary
evaporator.

The resulting crude product can be purified by recrystallization or column chromatography to
yield pure Fenaclon.

Mechanism of Action

Fenaclon has been primarily investigated for its anticonvulsant properties, indicating its

primary site of action is within the central nervous system.[4][5][7] While some sources also

mention anti-inflammatory and analgesic effects, the underlying mechanisms for its

anticonvulsant activity are of primary interest.[1]

Proposed Anticonvulsant Mechanism
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The exact mechanism of action for Fenaclon's anticonvulsant effects is not extensively
detailed in readily available literature, which is not uncommon for less mainstream compounds.
However, based on the structure and known mechanisms of other anticonvulsants, several
hypotheses can be proposed. A plausible mechanism involves the modulation of ion channels,
such as voltage-gated sodium or calcium channels, which would reduce neuronal excitability.[8]
Another potential pathway could be the enhancement of GABAergic inhibition, a common
mechanism for many antiepileptic drugs.

Anti-inflammatory and Analgesic Properties

Some reports suggest that Fenaclon exhibits characteristics of non-steroidal anti-inflammatory
drugs (NSAIDs) by potentially inhibiting cyclooxygenase (COX) enzymes.[1] These enzymes
are crucial for the synthesis of prostaglandins, which are key mediators of inflammation and
pain.[1]
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Caption: Proposed anti-inflammatory mechanism of Fenaclon.
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Analytical Methodologies

The detection and quantification of Fenaclon in various matrices, such as pharmaceutical
formulations or biological samples, would typically employ standard analytical techniques.

Chromatographic Methods

High-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry
(GC-MS) are the gold standard methods for the analysis of small organic molecules like
Fenaclon.[9][10]

4.1.1. HPLC-UVIMS Protocol Outline

Objective: To detect and quantify Fenaclon in a sample.
Instrumentation:

o HPLC system with a UV or mass spectrometry (MS) detector.
o C18 reverse-phase column.

Mobile Phase:

» A gradient of acetonitrile and water (with 0.1% formic acid for better peak shape and
ionization in MS).

Procedure:

o Sample Preparation: Dissolve the sample in a suitable solvent (e.g., methanol or acetonitrile)
and filter through a 0.45 um syringe filter. For biological samples, a solid-phase extraction
(SPE) or liquid-liquid extraction (LLE) would be necessary to remove interfering substances.

e Injection: Inject a known volume of the prepared sample onto the HPLC system.

o Separation: Run a gradient elution to separate Fenaclon from other components in the
sample.

o Detection: Monitor the eluent at a specific UV wavelength (determined by a UV scan of a
pure standard) or by selected ion monitoring (SIM) in an MS detector.
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» Quantification: Create a calibration curve using a series of known concentrations of a pure
Fenaclon standard to quantify the amount in the sample.

Sample HPLC Chromatographic Detection Data Analysis &
Preparation Injection Separation (C18) (UV or MS) Quantification

Click to download full resolution via product page

Caption: Workflow for the analytical detection of Fenaclon.

Biological Activity and Applications

Fenaclon is primarily recognized for its application as an anticonvulsant, indicated for the
treatment of epilepsy.[4][7] Its development has been noted in the former USSR.[5]

Anticonvulsant Activity

The utility of Fenaclon in managing epilepsy suggests its ability to suppress excessive or
synchronous neuronal activity in the brain.[4][5][7] Further preclinical and clinical studies would
be necessary to fully characterize its efficacy and safety profile in comparison to other
antiepileptic drugs.

Potential Anti-inflammatory and Analgesic Use

The compound's potential to act as an anti-inflammatory and analgesic agent, similar to
NSAIDs, opens up other therapeutic possibilities.[1] However, more research is needed to
validate these effects and understand their clinical significance.

Conclusion

Fenaclon (CAS No. 306-20-7) is a compound with established anticonvulsant properties and
potential anti-inflammatory and analgesic effects. Its synthesis is well-understood, and standard
analytical methods can be employed for its detection and quantification. While its primary
application has been in the treatment of epilepsy, further research into its mechanisms of action
could unveil a broader therapeutic potential. This guide provides a foundational understanding
for scientists and researchers interested in exploring the properties and applications of
Fenaclon.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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